Cas no 2136700-29-1 ((3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylpyrazin-2-yl)propanoic acid)

• Product Name: (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylpyrazin-2-yl)propanoic acid
• CAS No: 2136700-29-1
• MF: C₂₃H₂₁N₃O₄
• MW: 403.430545568466
• CID: 5950451
• PubChem ID: 165518617
• Update Time: 2025-05-20

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylpyrazin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylpyrazin-2-yl)propanoic acid
• EN300-1284640
• 2136700-29-1
• (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(3-methylpyrazin-2-yl)propanoic acid

• Inchi： 1S/C23H21N3O4/c1-14-22(25-11-10-24-14)20(12-21(27)28)26-23(29)30-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-11,19-20H,12-13H2,1H3,(H,26,29)(H,27,28)/t20-/m1/s1
• InChI Key： VZEYKQINMJUWGW-HXUWFJFHSA-N
• SMILES： O(C(N[C@@H](C1C(C)=NC=CN=1)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 403.15320616g/mol
• Monoisotopic Mass: 403.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 101Ų

Additional information on (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylpyrazin-2-yl)propanoic acid

Recent Advances in the Application of (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylpyrazin-2-yl)propanoic acid (CAS: 2136700-29-1) in Chemical Biology and Pharmaceutical Research

The compound (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylpyrazin-2-yl)propanoic acid (CAS: 2136700-29-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazine and fluorenylmethyloxycarbonyl (Fmoc) functional groups, has demonstrated promising potential in various applications, including peptide synthesis, drug discovery, and targeted therapeutics. Recent studies have explored its role as a versatile building block in the development of novel bioactive compounds, leveraging its structural features for enhanced binding affinity and specificity.

One of the key areas of interest is the compound's utility in solid-phase peptide synthesis (SPPS). The Fmoc-protected amino acid derivative serves as a critical intermediate for the incorporation of 3-methylpyrazin-2-ylalanine residues into peptide chains. Researchers have reported its successful use in the synthesis of peptide-based inhibitors targeting enzymes such as proteases and kinases. The presence of the pyrazine ring in the side chain has been shown to contribute to improved interactions with target proteins, as evidenced by recent crystallographic studies.

In addition to its applications in peptide chemistry, (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylpyrazin-2-yl)propanoic acid has been investigated for its potential in small-molecule drug development. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a precursor for the synthesis of novel kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against a range of tyrosine kinases, with IC50 values in the low nanomolar range. These findings suggest its potential as a scaffold for the development of targeted cancer therapies.

Recent advancements in analytical techniques have also facilitated a deeper understanding of the compound's physicochemical properties. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses have confirmed its high purity and stability under various conditions, making it a reliable candidate for large-scale pharmaceutical production. Furthermore, computational modeling studies have provided insights into its conformational flexibility and binding modes, aiding in the rational design of derivatives with optimized pharmacokinetic profiles.

The compound's unique structural features have also sparked interest in its potential applications in chemical biology. A 2024 study in ACS Chemical Biology explored its use as a probe for studying protein-ligand interactions. By incorporating fluorescent tags into the Fmoc group, researchers were able to visualize and quantify binding events in real-time, offering a powerful tool for mechanistic studies in drug discovery.

In conclusion, (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methylpyrazin-2-yl)propanoic acid (CAS: 2136700-29-1) represents a versatile and valuable compound in contemporary chemical biology and pharmaceutical research. Its applications span peptide synthesis, drug development, and mechanistic studies, with recent advancements underscoring its potential as a key player in the design of next-generation therapeutics. Ongoing research is expected to further elucidate its full range of applications and optimize its utility in the field.